2-methoxy-N-((1-phenyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulen-4-yl)methyl)aniline

• IUPAC Name: 2-methoxy-N-[(6-phenyl-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-trien-2-yl)methyl]aniline
• InChI: InChI=1S/C23H24N4O/c1-28-21-13-6-5-12-20(21)24-15-22-25-27-16-19(17-9-3-2-4-10-17)18-11-7-8-14-26(22)23(18)27/h2-6,9-10,12-13,16,24H,7-8,11,14-15H2,1H3
• InChI Key: JCNQRLPFIBMCOO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NCC2=NN3C=C(C4=C3N2CCCC4)C5=CC=CC=C5
• Molecular Formula: C23H24N4O
• Molecular Weight: 372.5 g/mol

Description

2-methoxy-N-((1-phenyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulen-4-yl)methyl)aniline is a useful research compound. Its molecular formula is C23H24N4O and its molecular weight is 372.472. The purity is usually 95%.
BenchChem offers high-quality 2-methoxy-N-((1-phenyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulen-4-yl)methyl)aniline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-methoxy-N-((1-phenyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulen-4-yl)methyl)aniline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds structurally related to 2-methoxy-N-[(1-phenyl-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulen-4-yl)methyl]aniline have potential in antimicrobial applications. For example, novel quinazolinone derivatives, which include compounds with structural similarity, have been synthesized and evaluated for their antimicrobial activity, indicating the potential of such compounds in this field (Habib, Hassan, & El‐Mekabaty, 2013).

Synthesis of Azulene Analogues

Another application is in the synthesis of azulene analogues, as demonstrated by studies involving the synthesis of various azulene derivatives. These compounds are important due to their unique chemical properties and potential applications in various fields, including organic electronics (Ito, Morita, & Asao, 1995).

Organic Light Emitting Diodes (OLED)

The compound's structural elements are also relevant in the development of organic light emitting diodes (OLED). Research in this area includes the synthesis of novel helical molecules derived from alkylated pyrazoloquinoline halides, which are structurally related and have shown potential in OLED applications (Szlachcic et al., 2015).

Photoluminescent Copper(I) Complexes

Additionally, compounds with similar structures have been used in the development of photoluminescent copper(I) complexes. These complexes exhibit long-lived photoluminescence and are of interest in various scientific and technological applications due to their unique photophysical properties (Manbeck, Brennessel, & Eisenberg, 2011).